3-(3-Carboxyphenyl)-2-fluorobenzoic acid

• IUPAC Name: 3-(3-carboxyphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H9FO4/c15-12-10(5-2-6-11(12)14(18)19)8-3-1-4-9(7-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key: XZXZMPITUOCWCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=C(C(=CC=C2)C(=O)O)F
• Molecular Formula: C14H9FO4
• DSSTOX Substance ID: DTXSID20743048
• Molecular Weight: 260.22 g/mol
• CAS RN: 1381944-58-6

Description

“3-Carboxyphenylboronic acid” is a chemical compound with the molecular formula C7H7BO4. It’s used in Suzuki coupling chemistry.

Synthesis Analysis

In one study, “4-(3-Carboxyphenyl)picolinic acid” was used as a ligand to react with metal salts in the presence of a second N-donor chelating ligand 2,2’-bipyridine (2,2’-bipy) under different reaction conditions, producing two new coordination polymers.

Chemical Reactions Analysis

In the synthesis of functionalized Poly(N-(3-carboxyphenyl)maleimide-alt), the conversion of 3-(3-carboxyacrylamido)benzoic acid to N-(3-carboxyphenyl)maleimide was achieved using the modified acetic anhydride method.

Physical And Chemical Properties Analysis

“3-Carboxyphenylboronic acid” has a molecular weight of 165.94 g/mol and is an off-white crystalline powder. It has a melting point of 243-247 °C.

Scientific Research Applications

• Scientific Field: Sensing Applications

  • Boronic acids, including 3-(3-Carboxyphenyl)-2-fluorobenzoic acid, are increasingly utilized in diverse areas of research. They interact with diols and strong Lewis bases such as fluoride or cyanide anions, leading to their utility in various sensing applications.
  • The sensing applications can be homogeneous assays or heterogeneous detection. Detection can be at the interface of the sensing material or within the bulk sample.
  • The key interaction of boronic acids with diols allows utilization in various areas ranging from biological labeling, protein manipulation and modification, separation, and the development of therapeutics.

• Scientific Field: Biomedical Applications

  • Phenylboronic acid, which is structurally similar to 3-(3-Carboxyphenyl)-2-fluorobenzoic acid, has been conjugated to chitosan to create a material with a variety of potential biomedical applications.
  • These conjugates can function as glucose-sensitive polymers, enabling self-regulated insulin release in the treatment of diabetes. They can also function as diagnostic agents.
  • For the treatment of tumors, 3-carboxyphenyl boronic acid (3-CPBA) conjugated carboxymethyl nanoparticles were prepared. The desolvation method was used for the preparation of these nanoparticles. 3-CPBA, which functioned as a tumor-homing ligand, was covered on the outside of the nanoparticles to facilitate tumor-targeting.

• Scientific Field: Coordination Polymers

  • A pyridine-carboxylate ligand, 4-(3-Carboxyphenyl)picolinic acid (H2cppa), which is structurally similar to 3-(3-Carboxyphenyl)-2-fluorobenzoic acid, has been used to react with relevant metal salts in the presence of a second N-donor chelating ligand 2,2’-bipyridine (2,2’-bipy) under different reaction conditions. This has led to the production of new coordination polymers.

• Scientific Field: Chemical Synthesis

  • 3-Carboxyphenylboronic acid is often used in chemical synthesis. It can be used to form covalent bonds with polyol compounds. This property has attracted researchers due to its enormous potential.

• Scientific Field: Cell Analysis Methods

  • Chitosan (CS), a cationic polysaccharide, has received increasing attention ever since it entered into the pharmaceutical domain due to excellent biocompatibility, biodegradability, and high chemical reactivity. Phenylboronic acid (PBA) and its moieties are known to form covalent bonds with polyol compounds.
  • The conjugation of these two moieties has shown to exhibit a plethora of properties that can be exploited for a variety of applications. An important application of these conjugates is their ability to function as glucose-sensitive polymers which enables self-regulated insulin release in the treatment of diabetes besides functioning as a diagnostic agent.
  • Also, the noteworthy use of these conjugates has been in wound healing and tumor targeting.

• Scientific Field: Chemical Industry

  • 3-Carboxyphenylboronic acid is often used in the chemical industry. It is used in the synthesis of various chemical compounds.
  • It is also used in the production of certain types of polymers. The compound is known for its high reactivity, making it a valuable tool in the chemical industry.

Safety And Hazards

The safety data sheet for “3-Carboxyphenylboronic acid” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It’s advised to avoid breathing dust/fume/gas/mist/vapors/spray, and protective measures should be taken when handling this compound.